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Compound of Interest

D-Alanine ethyl ester
Compound Name:
hydrochloride

Cat. No. 8556077

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Alanine ethyl ester hydrochloride is a crucial chiral building block in synthetic organic
chemistry and is frequently utilized in the development of pharmaceuticals and other bioactive
molecules. The purity of this starting material is paramount to ensure the desired
stereochemistry and efficacy of the final product. Recrystallization is a fundamental and highly
effective technique for the purification of solid organic compounds. This document provides a
detailed protocol for the recrystallization of D-Alanine ethyl ester hydrochloride to achieve

high purity.

Compound Data

A summary of the key physical and chemical properties of D-Alanine ethyl ester
hydrochloride is presented in the table below. This data is essential for handling, storage, and
characterization of the compound.
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Property Value Source(s)
Molecular Formula CsH12CINO2 [1]
Molecular Weight 153.61 g/mol [1][2]
Appearance White to off-white solid [1]

Melting Point 78-83°C [3]

Purity (Typical) > 99% (HPLC) [3]

N 4°C, sealed storage, away
Storage Conditions ) [1]12]
from moisture

N DMSO: 175 mg/mL (with
Solubility o [11[2]
sonication)

Experimental Protocol: Recrystallization using
Ethanol and Diethyl Ether

This protocol details the procedure for the purification of D-Alanine ethyl ester hydrochloride
by recrystallization from a mixed solvent system of ethanol and diethyl ether. This method is
adapted from established procedures for the analogous L-alanine ethyl ester hydrochloride and
is expected to yield high-purity crystals of the D-enantiomer.[4]

Materials:

e Crude D-Alanine ethyl ester hydrochloride

Absolute Ethanol (Reagent Grade)

Diethyl Ether (Anhydrous)

Erlenmeyer flask

Heating mantle or hot plate

Magnetic stirrer and stir bar
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e Buchner funnel and flask
o Filter paper

e Ice bath

e Spatula

e Watch glass

e Vacuum source
Procedure:

o Dissolution: Place the crude D-Alanine ethyl ester hydrochloride into an Erlenmeyer flask
equipped with a magnetic stir bar. Add a minimal amount of absolute ethanol to the flask.
Gently heat the mixture while stirring to dissolve the solid completely. Add ethanol dropwise
until a clear solution is obtained at an elevated temperature. Avoid adding excessive solvent
to ensure a good yield upon cooling.

e Hot Filtration (Optional): If any insoluble impurities are visible in the hot solution, perform a
hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with
fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be performed
rapidly to prevent premature crystallization.

o Crystallization: Remove the flask from the heat source and allow it to cool slowly to room
temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask
has reached room temperature, place it in an ice bath to maximize the precipitation of the
purified product.

« Initiation of Precipitation: If crystals do not form readily, crystallization can be induced by
scratching the inside of the flask with a glass rod at the meniscus of the solution or by adding
a seed crystal of pure D-Alanine ethyl ester hydrochloride.

» Addition of Anti-solvent: Once crystallization has commenced, slowly add diethyl ether to the
cold solution while stirring. Diethyl ether acts as an anti-solvent, reducing the solubility of the
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product and promoting further precipitation. Continue adding diethyl ether until the formation
of new crystals appears to cease.

« |solation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel
and filter paper.

e Washing: Wash the crystals on the filter paper with a small amount of cold diethyl ether to
remove any residual soluble impurities.

e Drying: Transfer the purified crystals to a watch glass and dry them under vacuum or in a
desiccator to remove all traces of solvent.

o Characterization: Determine the melting point and purity (e.g., by HPLC or NMR) of the
recrystallized product to confirm successful purification.

Experimental Workflow

The following diagram illustrates the key steps in the recrystallization procedure for D-Alanine
ethyl ester hydrochloride.
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Caption: Workflow for the recrystallization of D-Alanine ethyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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